Cas no 1035271-06-7 (methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate)

• Product Name: methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate
• CAS No: 1035271-06-7
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 1097011
• PubChem ID: 57440406
• Update Time: 2025-07-01

methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-3-Pyridazinecarboxylic acid methyl ester
• methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate
• SCHEMBL62906
• 1035271-06-7
• DA-48218
• AKOS026715291
• F1967-5282

• Inchi： 1S/C11H16N4O2/c1-14-5-7-15(8-6-14)10-4-3-9(12-13-10)11(16)17-2/h3-4H,5-8H2,1-2H3
• InChI Key： GTBFOHPZTSAGHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate

Introduction to Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate (CAS No. 1035271-06-7)

Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate, a compound with the chemical identifier CAS No. 1035271-06-7, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate incorporates a pyridazine core substituted with a methylpiperazine moiety. The presence of the 4-methylpiperazin-1-yl group introduces a unique pharmacophore that can interact with various biological targets, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in pyridazine derivatives due to their ability to modulate multiple biological pathways. Research has shown that these compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and neuroprotective activity. The specific substitution pattern in Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate may contribute to its unique pharmacological profile, making it a valuable asset in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that pyridazine derivatives can interact with neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and cognitive impairment. The methylpiperazine group is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain receptors.

The synthesis of Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carboxylate ester group at the 3-position of the pyridazine ring enhances solubility and bioavailability, which are critical factors in drug development. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Evaluation of Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate in preclinical studies has revealed promising results. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting its potential as an active pharmaceutical ingredient (API). Additionally, animal models have shown favorable pharmacokinetic profiles, indicating good absorption, distribution, metabolism, and excretion (ADME) properties.

The compound's interaction with biological targets has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into the binding mechanisms and affinity of Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate towards its intended targets. Such detailed understanding is crucial for optimizing drug design and improving therapeutic efficacy.

Recent advancements in drug delivery systems have opened new avenues for utilizing Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate. Nanotechnology-based formulations have shown promise in enhancing drug delivery efficiency and targeting specificity. These innovations could potentially improve patient compliance and reduce side effects associated with conventional oral medications.

The regulatory landscape for new drug candidates like Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous clinical trials is essential for obtaining regulatory approval. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are crucial for advancing the development pipeline of such compounds.

In conclusion, Methyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. Continued research efforts are warranted to fully elucidate its therapeutic potential and optimize its application in clinical settings.